CDK-IN-2
CDK-IN-2
CDK-IN-2 is a potent and specific CDK9 inhibitor with IC50 of <8 nM.IC50 Value: <8 nM [1]Target: CDK9
Brand Name:
Vulcanchem
CAS No.:
1269815-17-9
VCID:
VC0002386
InChI:
InChI=1S/C18H19ClFN3O2/c1-25-16-5-4-12(20)7-14(16)13-8-17(22-10-15(13)19)23-18(24)11-3-2-6-21-9-11/h4-5,7-8,10-11,21H,2-3,6,9H2,1H3,(H,22,23,24)/t11-/m1/s1
SMILES:
COC1=C(C=C(C=C1)F)C2=CC(=NC=C2Cl)NC(=O)C3CCCNC3
Molecular Formula:
C18H19ClFN3O2
Molecular Weight:
363.82
CDK-IN-2
CAS No.: 1269815-17-9
Inhibitors
VCID: VC0002386
Molecular Formula: C18H19ClFN3O2
Molecular Weight: 363.82
| CAS No. | 1269815-17-9 |
|---|---|
| Product Name | CDK-IN-2 |
| Molecular Formula | C18H19ClFN3O2 |
| Molecular Weight | 363.82 |
| IUPAC Name | (3R)-N-[5-chloro-4-(5-fluoro-2-methoxyphenyl)pyridin-2-yl]piperidine-3-carboxamide |
| Standard InChI | InChI=1S/C18H19ClFN3O2/c1-25-16-5-4-12(20)7-14(16)13-8-17(22-10-15(13)19)23-18(24)11-3-2-6-21-9-11/h4-5,7-8,10-11,21H,2-3,6,9H2,1H3,(H,22,23,24)/t11-/m1/s1 |
| SMILES | COC1=C(C=C(C=C1)F)C2=CC(=NC=C2Cl)NC(=O)C3CCCNC3 |
| Description | CDK-IN-2 is a potent and specific CDK9 inhibitor with IC50 of <8 nM.IC50 Value: <8 nM [1]Target: CDK9 |
| Synonyms | (3R)-N-[5-chloro-4-(5-fluoro-2-methoxyphenyl)pyridin-2-yl]piperidine-3-carboxamide |
| Reference | [1]. Keith B Pfister, et al. Heteroaryl compounds as kinase inhibitors. 2011, WO2011026917A1. |
| PubChem Compound | 50991505 |
| Last Modified | Nov 11 2021 |
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